Cas no 1692352-45-6 (4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline)

• Product Name: 4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline
• CAS No: 1692352-45-6
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 6491029
• PubChem ID: 107040827
• Update Time: 2025-07-19

4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 1692352-45-6
• EN300-6278025
• 4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline

• Inchi： 1S/C10H12N4O/c1-14-6-9(12-13-14)7-15-10-4-2-8(11)3-5-10/h2-6H,7,11H2,1H3
• InChI Key： BHOGIOIYBOQHBR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC1=CN(C)N=N1

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline

Introduction to 4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline (CAS No. 1692352-45-6)

4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline (CAS No. 1692352-45-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and aniline moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline.

Chemical Structure and Synthesis

The chemical structure of 4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline is defined by its aromatic aniline ring and the substituted triazole moiety. The triazole ring is a five-membered heterocyclic compound with three nitrogen atoms and two carbon atoms. The presence of the methoxy group attached to the triazole ring further enhances the compound's stability and reactivity. The synthesis of 4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, followed by the introduction of the methoxy group and the aniline moiety.

Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing 4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a one-pot synthesis method using microwave-assisted conditions, which significantly reduced reaction times and improved yields. This method not only simplifies the synthetic route but also minimizes waste generation, making it a more sustainable approach.

Biological Properties

The biological properties of 4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline have been extensively studied due to its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For example, research has shown that 4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline can inhibit the activity of monoamine oxidase (MAO), an enzyme responsible for breaking down neurotransmitters such as serotonin and dopamine. This property makes it a promising candidate for treating neurological disorders such as depression and Parkinson's disease.

Another significant area of research is the compound's anti-inflammatory properties. Studies have demonstrated that 4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). This makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacological Applications

The pharmacological applications of 4-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy]aniline are diverse and promising. In addition to its potential as an MAO inhibitor and anti-inflammatory agent, recent studies have explored its use in cancer therapy. Research published in Cancer Research in 2023 highlighted the compound's ability to induce apoptosis in cancer cells by targeting specific signaling pathways. This property suggests that 4-[(1-methyl-H-triazol-)methoxy]aniline could be developed into a novel anticancer drug with minimal side effects.

Furthermore, 4-[(-methyl-H-triazol-)methoxy]aniline has shown promise in treating infectious diseases. A study conducted by researchers at Harvard University found that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for developing new antibiotics to combat multidrug-resistant infections.

Clinical Trials and Future Directions

The promising preclinical results for 4-[(-methyl-H-triazol-)methoxy]aniline have led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Phase I trials have demonstrated that the compound is well-tolerated with no significant adverse effects at therapeutic doses. These findings have paved the way for Phase II trials focusing on specific disease indications such as depression and rheumatoid arthritis.

In addition to clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 4-[(-methyl-H-triazol-)methoxy]aniline to enhance its bioavailability and reduce dosing frequency. Advanced drug delivery systems such as nanoparticles and liposomes are being explored to improve drug targeting and reduce systemic toxicity.

Conclusion

In conclusion, 4-[(-methyl-H-triazol-)methoxy]aniline (CAS No. 1692352-) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure confers stability and reactivity that make it an attractive candidate for drug development. Ongoing research continues to uncover new properties and applications for this compound, highlighting its significance in medicinal chemistry and pharmaceutical science.